Cas no 1909312-77-1 (1-ethyl-5-oxopyrrolidine-3-sulfonyl chloride)

• Product Name: 1-ethyl-5-oxopyrrolidine-3-sulfonyl chloride
• CAS No: 1909312-77-1
• MDL: MFCD29762716
• CID: 4628718
• PubChem ID: 121553178
• Update Time: 2025-05-19

1-ethyl-5-oxopyrrolidine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-oxopyrrolidine-3-sulfonyl chloride

• MDL： MFCD29762716

Additional information on 1-ethyl-5-oxopyrrolidine-3-sulfonyl chloride

Comprehensive Overview of 1-Ethyl-5-oxopyrrolidine-3-sulfonyl chloride (CAS No. 1909312-77-1)

1-Ethyl-5-oxopyrrolidine-3-sulfonyl chloride (CAS No. 1909312-77-1) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and organic synthesis. This compound belongs to the class of heterocyclic sulfonamides, which are pivotal intermediates in the development of bioactive molecules. Its unique structure, featuring an ethyl-substituted pyrrolidone core, enhances reactivity in nucleophilic substitution reactions, making it invaluable for constructing complex molecular architectures.

The growing demand for high-purity sulfonyl chlorides in drug discovery has positioned 1-Ethyl-5-oxopyrrolidine-3-sulfonyl chloride as a compound of significant interest. Researchers frequently search for "sulfonyl chloride applications" or "pyrrolidone derivatives in medicinal chemistry," reflecting its relevance in designing protease inhibitors and kinase modulators. Recent studies highlight its role in covalent drug discovery, a trending topic in AI-driven molecular design, where reactive handles like sulfonyl chlorides enable targeted protein interactions.

From a synthetic perspective, this compound’s sulfonylation efficiency is often compared to alternatives like methanesulfonyl chloride or tosyl chloride. However, its cyclic lactam backbone offers steric advantages, reducing side reactions in peptide coupling or cross-coupling reactions. Industry forums frequently discuss "how to handle moisture-sensitive sulfonyl chlorides," underscoring the need for strict anhydrous conditions during its use—a practical consideration for bench chemists.

Environmental and safety aspects are also critical. While not classified as hazardous under standard guidelines, proper storage at 2–8°C under inert atmosphere is recommended to maintain stability. Searches like "green chemistry alternatives to sulfonyl chlorides" indicate a shift toward sustainable practices, though 1-Ethyl-5-oxopyrrolidine-3-sulfonyl chloride remains irreplaceable in certain high-yield transformations.

Analytical characterization of this compound typically involves HPLC purity assays and NMR spectroscopy, with users often querying "NMR peaks for pyrrolidone sulfonyl chlorides." Its distinctive ¹³C signal at ~175 ppm (carbonyl) and 50–60 ppm (pyrrolidine carbons) aid in structural confirmation. These technical details cater to professionals seeking "spectroscopic data for CAS 1909312-77-1"—a common long-tail keyword in academic databases.

In conclusion, 1-Ethyl-5-oxopyrrolidine-3-sulfonyl chloride exemplifies the intersection of structural versatility and functional group compatibility in modern synthesis. Its applications span from small-molecule drug candidates to material science intermediates, aligning with searches for "multifunctional sulfonating agents." As computational chemistry advances, predicting its reactivity patterns via DFT calculations may further expand its utility, solidifying its status as a cornerstone reagent.